Cas no 819850-15-2 (2-methyl-3-(pyrimidin-4-yl)propanoic acid)

2-Methyl-3-(pyrimidin-4-yl)propanoic acid is a pyrimidine-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the pyrimidine ring and propanoic acid moiety, make it a versatile intermediate for synthesizing biologically active compounds. The compound exhibits favorable physicochemical properties, such as moderate solubility and stability, facilitating its use in diverse reaction conditions. Its pyrimidine core is particularly valuable for designing kinase inhibitors, antiviral agents, or other therapeutic candidates. The methyl substitution at the 2-position may enhance metabolic stability or influence binding affinity in target interactions. This compound is suitable for further derivatization, offering researchers a flexible scaffold for drug discovery and development.
2-methyl-3-(pyrimidin-4-yl)propanoic acid structure
819850-15-2 structure
Product Name:2-methyl-3-(pyrimidin-4-yl)propanoic acid
CAS No:819850-15-2
MF:C8H10N2O2
MW:166.177201747894
CID:721159
PubChem ID:42614434
Update Time:2025-05-27

2-methyl-3-(pyrimidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinepropanoicacid, a-methyl-
    • 2-METHYL-3-PYRIMIDIN-4-YL PROPIONIC ACID
    • 2-methyl-3-pyrimidin-4-ylpropanoic acid
    • 2-Methyl-3-pyrimidin-4-yl-propionic acid
    • 4-Pyrimidinepropanoicacid,a-methyl
    • 2-methyl-3-(pyrimidin-4-yl)propanoic acid
    • SODIUMDICHROMATE
    • SB57122
    • EN300-1828525
    • 2-METHYL-3-(PYRIMIDIN-4-YL)PROPANOICACID
    • AKOS005255112
    • SCHEMBL18906047
    • 819850-15-2
    • DTXSID20655117
    • 4-Pyrimidinepropanoicacid,a-methyl-
    • Inchi： 1S/C8H10N2O2/c1-6(8(11)12)4-7-2-3-9-5-10-7/h2-3,5-6H,4H2,1H3,(H,11,12)
    • InChI Key： JHWIEAWILPSRMU-UHFFFAOYSA-N
    • SMILES： OC(C(C)CC1C=CN=CN=1)=O

Computed Properties

  • Exact Mass: 166.07400
  • Monoisotopic Mass: 166.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.1A^2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.215
  • Boiling Point: 320.2 °C at 760 mmHg
  • Flash Point: 147.5 °C
  • Refractive Index: 1.538
  • PSA: 63.08000
  • LogP: 0.73980
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-methyl-3-(pyrimidin-4-yl)propanoic acid Security Information

2-methyl-3-(pyrimidin-4-yl)propanoic acid Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-methyl-3-(pyrimidin-4-yl)propanoic acid Pricemore >>

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